7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one

• Molecular Formula: C15H12O3S
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 7-(3,4-dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one
• InChI: InChI=1S/C15H12O3S/c1-8-3-4-10(5-9(8)2)12-6-11(16)7-13-14(12)18-15(17)19-13/h3-7,16H,1-2H3
• InChI Key: XDHMTRGJMDBJTH-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=CC(=CC3=C2OC(=O)S3)O)C
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C3C(=CC(=C2)O)SC(=O)O3)C

Description

7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one, also known as DMOG, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DMOG is a hypoxia-mimetic agent that has been shown to induce a hypoxic response in cells, making it a valuable tool for studying the effects of hypoxia on cellular processes.

Mechanism of Action

7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one acts as a hypoxia-mimetic agent by inhibiting the activity of prolyl hydroxylase domain (PHD) enzymes, which are responsible for the degradation of HIF. By inhibiting PHD activity, 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one stabilizes HIF and induces a hypoxic response in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one are largely related to its ability to induce a hypoxic response in cells. This can lead to changes in gene expression, alterations in cellular metabolism, and other effects that are similar to those observed under conditions of hypoxia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one in lab experiments is its ability to induce a hypoxic response in cells without the need for specialized equipment or conditions. This makes it a valuable tool for studying the effects of hypoxia on cellular processes in a controlled laboratory setting. However, there are also limitations to the use of 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one, including its potential toxicity and the need for careful dosing and handling.

Future Directions

There are a number of future directions for research involving 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one, including studies on its potential therapeutic applications in cancer and other diseases. Other areas of research include the development of new hypoxia-mimetic agents and the investigation of the role of epigenetic modifications in disease. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one and its potential limitations in lab experiments.
In conclusion, 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one, or 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one, is a valuable tool for studying the effects of hypoxia on cellular processes in a controlled laboratory setting. Its ability to induce a hypoxic response in cells has led to its use in a wide range of scientific research applications, and its potential therapeutic applications in cancer and other diseases make it an area of ongoing research interest.

Synthesis Methods

7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one can be synthesized using a variety of methods, including the reaction of 3,4-dimethylphenyl isothiocyanate with 2-hydroxybenzaldehyde in the presence of a base. Other methods include the reaction of 3,4-dimethylphenyl isocyanate with 2-mercaptophenol or the reaction of 3,4-dimethylphenyl isocyanate with 2-hydroxybenzenethiol.

Scientific Research Applications

7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one has been used in a wide range of scientific research applications, including studies on the effects of hypoxia on cellular processes, as well as studies on the role of hypoxia-inducible factor (HIF) in cancer and other diseases. 7-(3,4-Dimethylphenyl)-5-hydroxy-1,3-benzoxathiol-2-one has also been used in studies on the regulation of gene expression and the role of epigenetic modifications in disease.